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Compound of Interest

Compound Name: 3-Chloro-4-fluorobenzaldehyde

Cat. No.: B1582058 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Chloro-4-fluorobenzaldehyde

Foreword: A Proactive Approach to Chemical Safety
In the fast-paced world of pharmaceutical research and drug development, the pressure to

innovate can often overshadow the foundational principles of laboratory safety. This guide is

intended for the skilled researcher, scientist, and drug development professional, offering a

focused examination of 3-Chloro-4-fluorobenzaldehyde. It moves beyond mere compliance,

aiming to instill a deep, causal understanding of the protocols required to handle this versatile

yet hazardous chemical intermediate. Our philosophy is that a well-informed scientist is a safe

scientist, and that true expertise is demonstrated not just in synthetic outcomes, but in the

meticulous execution of every step that leads there.

The Synthetic Significance of 3-Chloro-4-
fluorobenzaldehyde
3-Chloro-4-fluorobenzaldehyde is a substituted aromatic aldehyde whose value in organic

synthesis is significant.[1] Its unique electronic properties, stemming from the electron-

withdrawing nature of its chlorine and fluorine substituents, make the aldehyde group a potent

electrophile for various nucleophilic addition and condensation reactions.[1] This reactivity

profile has established it as a critical building block in the synthesis of a range of high-value

molecules, including:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1582058?utm_src=pdf-interest
https://www.benchchem.com/product/b1582058?utm_src=pdf-body
https://www.benchchem.com/product/b1582058?utm_src=pdf-body
https://www.benchchem.com/product/b1582058?utm_src=pdf-body
https://www.benchchem.com/product/b1582058?utm_src=pdf-body
https://www.benchchem.com/product/b1582058?utm_src=pdf-body
https://www.chemimpex.com/products/45134
https://www.chemimpex.com/products/45134
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pharmaceuticals: It serves as a key intermediate in the development of novel anti-

inflammatory, analgesic, and anti-cancer agents.[1]

Agrochemicals: It is utilized in the synthesis of advanced herbicides and pesticides.[1]

Material Science: The compound is integrated into the formulation of specialized polymers

and resins to enhance thermal stability and chemical resistance.[1]

Given its integral role in these critical research areas, a comprehensive understanding of its

properties and safe handling is not just recommended—it is imperative.

Physicochemical and Hazard Profile
A foundational aspect of safe handling is a thorough understanding of the compound's physical

and chemical properties. These characteristics dictate its behavior under various laboratory

conditions and inform the necessary safety precautions.

Key Physicochemical Data
The following table summarizes the essential physicochemical properties of 3-Chloro-4-
fluorobenzaldehyde.
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Property Value Source

CAS Number 34328-61-5 [1][2][3]

Molecular Formula C₇H₄ClFO [1][2][3]

Molecular Weight 158.56 g/mol [1][2][4]

Appearance

White or colorless to light

yellow powder, lump, or clear

liquid

[1]

Melting Point 28-30 °C (lit.) [2][3][5]

Boiling Point 220.5 ± 20.0 °C at 760 mmHg [2]

Flash Point
> 110 °C (> 230 °F) - closed

cup
[5]

Density 1.4 ± 0.1 g/cm³ [2]

Note: As the melting point is near ambient temperature, this substance may be encountered as

either a solid or a liquid.

GHS Hazard Identification and Toxicological Summary
3-Chloro-4-fluorobenzaldehyde is classified under the Globally Harmonized System (GHS)

with specific hazard warnings that must be understood and respected.[4] While comprehensive

toxicological data is limited, the available information necessitates stringent handling protocols.

[3][5]

Hazard Classification GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation
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Toxicological Insights:

Acute Effects: The primary hazards are irritant in nature. Direct contact can cause

inflammation and irritation to the skin and eyes.[4][5] Inhalation of vapors or dust may lead to

irritation of the respiratory tract.[3][4]

Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is

identified as a probable, possible, or confirmed human carcinogen by IARC.[3]

Chronic Effects: Data on long-term exposure is not readily available. Therefore, the

precautionary principle dictates that chronic exposure should be minimized through robust

engineering controls and consistent use of personal protective equipment.[5]

Core Protocols for Safe Handling and Storage
The following protocols are designed as a self-validating system. Adherence to these steps is

critical to mitigate the risks identified in the hazard profile.

Engineering Controls: The First Line of Defense
The primary method for controlling exposure is to handle the chemical within a properly

functioning and certified chemical fume hood. This is non-negotiable.

Rationale: A fume hood provides constant ventilation, drawing vapors and dusts away from

the user's breathing zone, which directly mitigates the respiratory irritation hazard (H335).[5]

Validation: Ensure the fume hood has a current inspection sticker and that the airflow monitor

indicates it is functioning correctly before beginning any work. Eyewash stations and safety

showers must be located in immediate proximity to the workstation.[5]

Standard Operating Procedure for Handling
This workflow outlines the essential steps for safely weighing and using 3-Chloro-4-
fluorobenzaldehyde in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1582058?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/45134
https://www.chemsrc.com/en/cas/34328-61-5_375873.html
https://www.chemicalbook.com/msds/3-chloro-4-fluorobenzaldehyde.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-fluorobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-fluorobenzaldehyde
https://www.fishersci.com/store/msds?partNumber=AAA1992306&productDescription=3-CHLRO-4-FLROBENZALDEHYDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1582058#safety-and-handling-of-3-chloro-4-fluorobenzaldehyde
https://www.benchchem.com/product/b1582058#safety-and-handling-of-3-chloro-4-fluorobenzaldehyde
https://www.benchchem.com/product/b1582058#safety-and-handling-of-3-chloro-4-fluorobenzaldehyde
https://www.benchchem.com/product/b1582058#safety-and-handling-of-3-chloro-4-fluorobenzaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582058?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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